82-45-1

1-Aminoanthraquinone

In Stock

• CAS RN:
• 82-45-1

• Formula:
• C14H9NO2

• InChI:
• InChI=1S/C14H9NO2/c15-11-7-3-6-10-12(11)14(17)9-5-2-1-4-8(9)13(10)16/h1-7H,15H2

• InChIKey:
• KHUFHLFHOQVFGB-UHFFFAOYSA-N

• 1-Aminoanthraquinone, also known as 1-Aminoanthraquinone, is a useful research compound. Its molecular formula is C14H9NO2 and its molecular weight is 223.23 g/mol. The purity is usually 95%.

Isoimperatorin

In Stock

• CAS RN:
• 482-45-1

• Formula:
• C16H14O4

• InChI:
• InChI=1S/C16H14O4/c1-10(2)5-7-19-16-11-3-4-15(17)20-14(11)9-13-12(16)6-8-18-13/h3-6,8-9H,7H2,1-2H3

• InChIKey:
• IGWDEVSBEKYORK-UHFFFAOYSA-N

• Inhibits COX-dependent PGD2 production (IC50 values are 11 and 24 μM for COX-1 and COX-2 respectively). Inhibits LTC4 production (IC50 = 6 μM). Shows antiproliferative effects. Shows vasodilatory and anti-inflammatory effects in vivo. Orally active.
  Isoimperatorin is a natural furanocoumarin that can be isolated from a variety of plant parts. It inhibits cytochrome P450 (CYP) isoform 1A activity, in particular blocking hepatic ethoxyresorufin O-dealkylase activity. Through its effects on CYP1A, isoimperatorin reduces the metabolism of polycyclic aromatic hydrocarbons and aflatoxin B1 to reactive metabolites. Isoimperatorin also induces the expression of glutathione S-transferase α by activating Nrf2.3
  Isoimperatorin is a member of the class of psoralens that is psoralen substituted by a prenyloxy group at position 5. Isolated from Angelica dahurica and Angelica korea...

N,N-Diethylaniline hydrochloride

In Stock

• CAS RN:
• 5882-45-1

• Formula:
• C10H16ClN

• InChI:
• InChI=1S/C10H15N.ClH/c1-3-11(4-2)10-8-6-5-7-9-10;/h5-9H,3-4H2,1-2H3;1H

• InChIKey:
• PQCWTNQXCXUEAO-UHFFFAOYSA-N

• N,N-Diethylaniline hydrochloride is a useful research compound. Its molecular formula is C10H16ClN and its molecular weight is 185.69 g/mol. The purity is usually 95%.

4-Fluoro-2-methylbenzaldehyde

In Stock

• CAS RN:
• 63082-45-1

• Formula:
• C8H7FO

• InChI:
• InChI=1S/C8H7FO/c1-6-4-8(9)3-2-7(6)5-10/h2-5H,1H3

• InChIKey:
• ADCFIKGEGWFWEA-UHFFFAOYSA-N

• 4-Fluoro-2-methylbenzaldehyde is a useful research compound. Its molecular formula is C8H7FO and its molecular weight is 138.14 g/mol. The purity is usually 95%.

1-(1-Methoxyisopropoxy)pent-2-yne

• CAS RN:
• 84282-45-1

• Formula:
• C9H16O2

• InChI:
• InChI=1S/C9H16O2/c1-5-6-7-8-11-9(2,3)10-4/h5,8H2,1-4H3

• InChIKey:
• JGTYVGDJHYHGRX-UHFFFAOYSA-N

• 1-(1-Methoxyisopropoxy)pent-2-yne is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.

2-Amino-N-cyclohexylpropanamide hydrochloride

In Stock

• CAS RN:
• 34582-45-1

• Formula:
• C9H19ClN2O

• InChI:
• InChI=1S/C9H18N2O.ClH/c1-7(10)9(12)11-8-5-3-2-4-6-8;/h7-8H,2-6,10H2,1H3,(H,11,12);1H

• InChIKey:
• QUGVPOPQJGLXBU-UHFFFAOYSA-N

• 2-Amino-N-cyclohexylpropanamide hydrochloride is a useful research compound. Its molecular formula is C9H19ClN2O and its molecular weight is 206.71 g/mol. The purity is usually 95%.

N-(3-(5-(3-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

In Stock

• CAS RN:
• 851782-45-1

• Formula:
• C23H22FN3O4S2

• InChI:
• InChI=1S/C23H22FN3O4S2/c1-16-9-11-21(12-10-16)33(30,31)27-23(18-6-3-7-19(24)13-18)15-22(25-27)17-5-4-8-20(14-17)26-32(2,28)29/h3-14,23,26H,15H2,1-2H3

• InChIKey:
• SFOLICVCMNEHEG-UHFFFAOYSA-N

• N-(3-(5-(3-fluorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.

3-(3-Bromophenyl)-1-(3-fluorophenyl)propan-1-one

In Stock

• CAS RN:
• 898782-45-1

• Formula:
• C15H12BrFO

• InChI:
• InChI=1S/C15H12BrFO/c16-13-5-1-3-11(9-13)7-8-15(18)12-4-2-6-14(17)10-12/h1-6,9-10H,7-8H2

• InChIKey:
• MLNXDNUOSNPYBG-UHFFFAOYSA-N

• 3-(3-Bromophenyl)-1-(3-fluorophenyl)propan-1-one is a useful research compound. Its molecular formula is C15H12BrFO and its molecular weight is 307.16 g/mol. The purity is usually 95%.

AlPcS4

• CAS RN:
• 144082-45-1

• Formula:
• C32H16AlClN8O12S4

• InChI:
• InChI=1S/C32H16N8O12S4.Al.ClH/c41-53(42,43)13-1-5-17-21(9-13)29-35-25(17)33-26-18-6-2-14(54(44,45)46)10-22(18)31(36-26)40-32-24-12-16(56(50,51)52)4-8-20(24)28(38-32)34-27-19-7-3-15(55(47,48)49)11-23(19)30(37-27)39-29;;/h1-12H,(H4-2,33,34,35,36,37,38,39,40,41,42,43,44,45,46,47,48,49,50,51,52);;1H/q-2;+3;/p-1

• InChIKey:
• ZFWXERRHYQLDNT-UHFFFAOYSA-M

• AlPcS4 , also known as aluminum phthalocyanine tetrasulfonate Chloroaluminum tetrasulfophthalocyanine;  or AlS4Pc, AlPcS4(a), is a potent photosensitizer, and is potentially useful in cancer sonodynamic therapy and cancer photodynamic therapy. Aluminum phthalocyanine disulfonate is a mixture of regional isomers, in which sulfonate group can be in 3- or 4- position in phenyl ring. Aluminum phthalocyanine disulfonate is also a Coloring Agent;  Dermatologic Agent;  Fluorescent Dye;  Indicators and Reagent;  Luminescent Agent;  Photosensitizing Agent;  Radiation-Sensitizing Agent.

N-(2-chloro-4-methylphenyl)-2-({4-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-2-yl}thio)acetamide

In Stock

• CAS RN:
• 1116082-45-1

• Formula:
• C17H22N2O3S2

• InChI:
• InChI=1S/C17H22N2O3S2/c1-3-4-8-12-18-17(20)16-15(11-13-23-16)19(2)24(21,22)14-9-6-5-7-10-14/h5-7,9-11,13H,3-4,8,12H2,1-2H3,(H,18,20)

• InChIKey:
• RRCNTWKXNLWZCZ-UHFFFAOYSA-N

• N-(2-chloro-4-methylphenyl)-2-({4-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-2-yl}thio)acetamide is a useful research compound. Its molecular formula is C17H22N2O3S2 and its molecular weight is 366.49. The purity is usually 95%.

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2-(1-methyl-1H-indol-3-yl)acetamide

In Stock

• CAS RN:
• 1234882-45-1

• Formula:
• C15H16N4O2

• InChI:
• InChI=1S/C15H16N4O2/c1-10-17-15(21-18-10)8-16-14(20)7-11-9-19(2)13-6-4-3-5-12(11)13/h3-6,9H,7-8H2,1-2H3,(H,16,20)

• InChIKey:
• PNFAQTQLBXEXSG-UHFFFAOYSA-N

• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-2-(1-methyl-1H-indol-3-yl)acetamide is a useful research compound. Its molecular formula is C15H16N4O2 and its molecular weight is 284.319. The purity is usually 95%.

1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(4-phenylbutan-2-yl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 1242982-45-1

• Formula:
• C28H30N4O2S

• InChI:
• InChI=1S/C28H30N4O2S/c1-19(14-15-20-9-4-2-5-10-20)29-26(33)22-13-8-16-32(17-22)28-30-24-23(21-11-6-3-7-12-21)18-35-25(24)27(34)31-28/h2-7,9-12,18-19,22H,8,13-17H2,1H3,(H,29,33)(H,30,31,34)

• InChIKey:
• FFHAUUYEASUADS-UHFFFAOYSA-N

• 1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)-N-(4-phenylbutan-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C28H30N4O2S and its molecular weight is 486.63. The purity is usually 95%.

1-(3-Methoxy-7,8-dihydro-5H-pyrido[4,3-c]pyridazin-6-yl)prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2175582-45-1

• Formula:
• C11H13N3O2

• InChI:
• InChI=1S/C11H13N3O2/c1-3-11(15)14-5-4-9-8(7-14)6-10(16-2)13-12-9/h3,6H,1,4-5,7H2,2H3

• InChIKey:
• TYOMGAPDXXHARP-UHFFFAOYSA-N

• 1-(3-Methoxy-7,8-dihydro-5H-pyrido[4,3-c]pyridazin-6-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.244. The purity is usually 95%.

4-[(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl]piperazine-1-carbaldehyde

In Stock

• CAS RN:
• 1807982-45-1

• Formula:
• C11H14N2O4

• InChI:
• InChI=1S/C11H14N2O4/c14-8-13-3-1-12(2-4-13)6-9-5-10(15)11(16)7-17-9/h5,7-8,16H,1-4,6H2

• InChIKey:
• MJXRLZXBKKWHTN-UHFFFAOYSA-N

• 4-[(5-hydroxy-4-oxo-4H-pyran-2-yl)methyl]piperazine-1-carbaldehyde is a useful research compound. Its molecular formula is C11H14N2O4 and its molecular weight is 238.24 g/mol. The purity is usually 95%.

Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248282-45-1

• Formula:
• C11H21NO3

• InChI:
• InChI=1S/C11H21NO3/c1-10(2,3)15-9(13)11(12-4)6-8(7-11)14-5/h8,12H,6-7H2,1-5H3

• InChIKey:
• ZSIUJLJTLNHFJH-UHFFFAOYSA-N

• Tert-butyl 3-methoxy-1-(methylamino)cyclobutane-1-carboxylate is a useful research compound. Its molecular formula is C11H21NO3 and its molecular weight is 215.293. The purity is usually 95%.